Cas no 21172-31-6 (2-[3-(trifluoromethyl)phenyl]acetaldehyde)

2-[3-(trifluoromethyl)phenyl]acetaldehyde structure
21172-31-6 structure
Product Name:2-[3-(trifluoromethyl)phenyl]acetaldehyde
CAS No:21172-31-6
MF:C9H7F3O
MW:188.146493196487
MDL:MFCD08703365
CID:911246
PubChem ID:21246339
Update Time:2025-04-19

2-[3-(trifluoromethyl)phenyl]acetaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-(3-(Trifluoromethyl)phenyl)acetaldehyde
    • 2-[3-(trifluoromethyl)phenyl]acetaldehyde
    • (3-trifluoromethylphenyl)acetaldehyde
    • (3-Trifluoromethyl-phenyl)-acetaldehyde
    • (m-trifluoromethylphenyl) acetaldehyde
    • [3-(trifluoromethyl)phenyl]acetaldehyde
    • 3-(trifluoromethyl)-phenyl acetaldehyde
    • 3-trifluoromethylphenylacetaldehyde
    • AB48484
    • AG-E-55310
    • AK126695
    • CTK4E6013
    • KB-162539
    • m-(trifluoromethyl)phenylacetaldehyde
    • EN300-323131
    • 21172-31-6
    • F1913-0620
    • AKOS010078552
    • MFCD08703365
    • SCHEMBL39835
    • CS-0216039
    • Z1020779920
    • DTXSID80611597
    • DA-19286
    • MDL： MFCD08703365
    • Inchi： 1S/C9H7F3O/c10-9(11,12)8-3-1-2-7(6-8)4-5-13/h1-3,5-6H,4H2
    • InChI Key： LFHOLZIJDWJFKT-UHFFFAOYSA-N
    • SMILES： FC(C1=CC=CC(CC=O)=C1)(F)F

Computed Properties

  • Exact Mass: 188.04491
  • Monoisotopic Mass: 188.04489933g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

2-[3-(trifluoromethyl)phenyl]acetaldehyde Pricemore >>

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2-[3-(trifluoromethyl)phenyl]acetaldehyde Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:21172-31-6)2-[3-(trifluoromethyl)phenyl]acetaldehyde
Order Number:A1078612
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:05
Price ($):822.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:21172-31-6)2-[3-(trifluoromethyl)phenyl]acetaldehyde
A1078612
Purity:99%
Quantity:1g
Price ($):822.0
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